Cas no 1515340-70-1 (1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• CAS No: 1515340-70-1
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6606763
• PubChem ID: 82594880
• Update Time: 2025-10-28

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• 1515340-70-1
• EN300-1777061

• Inchi： 1S/C8H13N3/c1-6-5-10-11(2)7(6)8(9)3-4-8/h5H,3-4,9H2,1-2H3
• InChI Key： KTUKBEFJJVCGNW-UHFFFAOYSA-N
• SMILES： NC1(C2=C(C)C=NN2C)CC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine

1-(1,4-Dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine

The compound 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 1515340-70-1) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrazole moiety. The pyrazole ring, substituted with two methyl groups at positions 1 and 4, contributes to the molecule's stability and reactivity. The cyclopropane ring, on the other hand, introduces strain and reactivity, making it a valuable component in organic synthesis.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The strain within the cyclopropane ring can lead to unique pharmacokinetic properties, making them attractive targets for medicinal chemists. For instance, cyclopropane-based drugs have shown promise in treating various diseases, including cancer and infectious diseases. The integration of the pyrazole group further enhances the molecule's versatility, as pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which are critical for drug-target interactions.

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production.

In terms of applications, this compound has shown potential in several areas. In the field of materials science, cyclopropane-containing polymers have been developed for use in high-performance materials due to their exceptional mechanical properties. Additionally, the compound has been investigated for its role in organocatalysis, where it serves as a catalyst in asymmetric synthesis reactions. This has opened up new avenues for the development of enantioselective processes in pharmaceutical manufacturing.

Recent research has also focused on the biological activity of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for use in therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of cyclopropane-based drugs has been a topic of intense research interest due to their unique pharmacological profiles. This compound serves as a prime example of how structural modifications can lead to molecules with diverse biological activities. Its combination of a strained cyclopropane ring and a functionalized pyrazole group makes it a versatile building block for drug discovery.

In conclusion, 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 151534070) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.